![molecular formula C15H15ClN2OS B3933680 2-[(4-chlorophenyl)thio]-N-(2-pyridinylmethyl)propanamide](/img/structure/B3933680.png)
2-[(4-chlorophenyl)thio]-N-(2-pyridinylmethyl)propanamide
Overview
Description
2-[(4-chlorophenyl)thio]-N-(2-pyridinylmethyl)propanamide, also known as MLN4924, is a small molecule inhibitor that has gained significant attention in the field of cancer research. It is a potent inhibitor of the NEDD8-activating enzyme (NAE), which is responsible for the activation of the Cullin-RING ligase (CRL) family of E3 ubiquitin ligases. Inhibition of NAE by MLN4924 leads to the accumulation of CRL substrates, resulting in apoptosis and cell cycle arrest.
Mechanism of Action
2-[(4-chlorophenyl)thio]-N-(2-pyridinylmethyl)propanamide inhibits the NEDD8-activating enzyme (NAE), which is responsible for the activation of the Cullin-RING ligase (CRL) family of E3 ubiquitin ligases. Inhibition of NAE by this compound leads to the accumulation of CRL substrates, resulting in apoptosis and cell cycle arrest. This mechanism of action has been shown to be effective against cancer cells, which are known to have high levels of CRL activity.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, this compound has also been found to have other biochemical and physiological effects. It has been shown to inhibit the replication of human cytomegalovirus and hepatitis C virus. This compound has also been found to have anti-inflammatory effects by inhibiting the activation of NF-κB signaling pathway.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-[(4-chlorophenyl)thio]-N-(2-pyridinylmethyl)propanamide is its potency and specificity for NAE inhibition. It has been shown to be effective at low concentrations and has minimal off-target effects. However, one of the limitations of this compound is its instability in aqueous solutions, which can make it challenging to use in certain experiments.
Future Directions
2-[(4-chlorophenyl)thio]-N-(2-pyridinylmethyl)propanamide has shown great promise as a potential therapeutic agent for cancer treatment. Future research could focus on optimizing the synthesis method to improve the stability of the compound. Additionally, further studies could investigate the potential of this compound in combination with other chemotherapeutic agents to enhance its anti-cancer effects. Finally, research could also explore the potential of this compound in the treatment of other diseases, such as viral infections and inflammatory disorders.
Scientific Research Applications
2-[(4-chlorophenyl)thio]-N-(2-pyridinylmethyl)propanamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to be effective against a wide range of cancer cell lines, including leukemia, lymphoma, breast, lung, and prostate cancer. This compound has also been found to sensitize cancer cells to other chemotherapeutic agents, such as cisplatin and doxorubicin.
Properties
IUPAC Name |
2-(4-chlorophenyl)sulfanyl-N-(pyridin-2-ylmethyl)propanamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClN2OS/c1-11(20-14-7-5-12(16)6-8-14)15(19)18-10-13-4-2-3-9-17-13/h2-9,11H,10H2,1H3,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGTFCUWCQOFSSV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCC1=CC=CC=N1)SC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.